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Compound of Interest

Compound Name: Xylenolorange

Cat. No.: B1583305 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the essential safety precautions and handling

procedures for Xylenol orange powder. Adherence to these guidelines is crucial for ensuring a

safe laboratory environment and minimizing risks associated with the handling of this chemical.

Hazard Identification and Classification
Xylenol orange, in its powder form, is primarily classified as causing eye irritation.[1][2] While

some safety data sheets (SDS) for the pure substance do not classify it as hazardous under

normal conditions, it is important to note that the fine powder may form combustible dust

concentrations in the air.[3]

GHS Classification:

Eye Irritation: Category 2B, H320 (Causes eye irritation)[1][2]

Combustible Dust: May form combustible dust concentrations in air[3]

Precautionary statements associated with its handling include washing thoroughly after

handling and seeking medical attention if eye irritation persists.[1][2]

Chemical and Physical Properties
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Understanding the physical and chemical properties of Xylenol orange is fundamental to its

safe handling and storage.

Property Value Reference

Appearance
Brown-purple to dark red

crystalline powder
[4][5][6]

Molecular Formula
C₃₁H₂₈N₂Na₄O₁₃S

(Tetrasodium Salt)
[7][8]

Molecular Weight
760.58 g/mol (Tetrasodium

Salt)
[5][8]

Melting Point ~210°C (decomposes) [4][5][7]

Solubility Soluble in water [5][7]

Stability
Stable under normal conditions

of use and storage.
[4]

Incompatibilities
Strong acids and oxidizing

agents.
[1][2]

Hazardous Decomposition

Under fire conditions, may

produce carbon monoxide,

carbon dioxide, sulfur oxides,

and nitrogen oxides.

[4]

Personal Protective Equipment (PPE)
The selection and use of appropriate PPE are critical to minimize exposure to Xylenol orange

powder. The following diagram outlines the decision-making process for PPE selection.
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Risk Assessment Required PPE

Start: Handling
Xylenol Orange Powder

Is there a potential
for dust generation?

Eye Protection:
Chemical safety goggles

 Always

Respiratory Protection:
NIOSH-approved N95
particulate respirator

 Yes
Hand Protection:

Wear protective gloves

Body Protection:
Protective work clothing/

Lab coat
endEnd

Click to download full resolution via product page

Caption: PPE selection workflow for handling Xylenol orange powder.

Handling and Storage Procedures
Proper handling and storage are essential to maintain the stability of Xylenol orange and

prevent accidents.

Handling:

Ensure adequate ventilation in the work area to minimize dust concentrations.[9] A system of

local and/or general exhaust is recommended.[4]

Avoid inhalation of dust.

Avoid contact with skin and eyes.

Wash hands thoroughly after handling.[1]

Keep away from incompatible materials such as strong acids and oxidizing agents.[1][2]

Storage:

Store in a cool, dry, and well-ventilated area.[4]

Keep containers tightly closed to prevent moisture absorption and contamination.[4]
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Protect against physical damage.[4]

Store away from foodstuffs.[1]

First Aid Measures
In the event of exposure, immediate and appropriate first aid is crucial.

Exposure Route First Aid Protocol Reference

Eye Contact

Immediately flush eyes with

plenty of water for at least 15

minutes, lifting lower and

upper eyelids occasionally.[4]

Remove contact lenses if

present and easy to do.[1] If

eye irritation persists, get

medical advice/attention.[1]

[1][4]

Skin Contact

Remove any contaminated

clothing. Wash skin with soap

or mild detergent and water for

at least 15 minutes.[4] If skin

irritation occurs, consult a

doctor.[1]

[1][4]

Inhalation

Remove to fresh air. If not

breathing, give artificial

respiration. If breathing is

difficult, give oxygen. Call a

physician.[4]

[4]

Ingestion

Rinse mouth with water. Do

NOT induce vomiting.[1] Get

medical attention.[1]

[1]

Accidental Release and Spill Management
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A clear and efficient response to spills is necessary to contain the material and prevent further

exposure. The following workflow outlines the steps for managing a Xylenol orange powder

spill.
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Initial Response

Containment & Cleanup

Final Steps

Spill of Xylenol
Orange Powder Occurs

Evacuate unnecessary
personnel

Ensure adequate
ventilation

Wear appropriate PPE
(See PPE Workflow)

Prevent further dispersal
of dust

Clean up spill using
vacuuming or wet sweeping

Collect spilled material in a
suitable, closed container

for disposal

Decontaminate the spill area

Dispose of waste according
to regulations

End

Click to download full resolution via product page

Caption: Workflow for managing a chemical spill of Xylenol orange powder.
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Disposal Considerations
Waste disposal must be conducted in accordance with all federal, state, and local regulations.

Unused Material: Dispose of container and unused contents in accordance with official

regulations.[4] It is recommended to offer surplus and non-recyclable solutions to a licensed

disposal company.

Contaminated Materials: Items contaminated with Xylenol orange powder should be treated

as hazardous waste and disposed of accordingly.

General Guidance:

Do not dispose of chemical waste down the drain.

Keep waste containers properly labeled with the full chemical name and associated

hazards.

Ensure waste containers are kept closed except when adding waste.

Do not mix with other waste materials.

Toxicological and Ecological Information
Toxicological Information:

Acute Toxicity: Specific LD50/LC50 data for Xylenol orange is not widely available in the

reviewed safety data sheets.[4] Many sources state that it is not classified as acutely toxic.

[10]

Primary Irritant Effect: Causes eye irritation.[1][2] Skin irritation is also possible.[11]

Carcinogenicity: No component of this product at levels greater than or equal to 0.1% is

identified as a carcinogen by IARC, NTP, or OSHA.

Ecological Information:

Detailed information on the environmental fate and effects of Xylenol orange is limited.
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It is advised not to allow the undiluted product or large quantities of it to reach ground water,

water courses, or sewage systems.[1][8]

This technical guide is intended to provide comprehensive safety information for the handling of

Xylenol orange powder. It is imperative that all users familiarize themselves with this

information and the relevant Safety Data Sheets before working with this chemical. Always

prioritize safety and adhere to established laboratory protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426
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